WAY 207024 dihydrochloride

• CAS No.: 872002-73-8
• Product Name: WAY 207024 dihydrochloride
• Molecular Formula: C30H34Cl2N6
• Molecular Weight: 549.54
• IUPAC Name: 6-[[4-[2-(4-tert-butylphenyl)-1H-benzimidazol-4-yl]piperazin-1-yl]methyl]quinoxaline;dihydrochloride
• Standard InChI: InChI=1S/C30H32N6.2ClH/c1-30(2,3)23-10-8-22(9-11-23)29-33-25-5-4-6-27(28(25)34-29)36-17-15-35(16-18-36)20-21-7-12-24-26(19-21)32-14-13-31-24;;/h4-14,19H,15-18,20H2,1-3H3,(H,33,34);2*1H
• Standard InChIKey: REQCNTGYEABOIT-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(N2)C=CC=C3N4CCN(CC4)CC5=CC6=NC=CN=C6C=C5.Cl.Cl
• Appearance: White to off-white solid powder
• Description: WAY 207024 dihydrochloride is a gonadotropin releasing hormone receptor (GnRH-R) antagonist. WAY 207024 dihydrochloride exhibits potent affinity (IC50 values are 12 and 71 nM for human and rat GnRH receptors respectively).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WAY-207024 ; WAY 207024 ; WAY207024; WAY 207024 dihydrochloride; WAY 207024 diHCl.
• Reference: 1: Pelletier JC, Chengalvala MV, Cottom JE, Feingold IB, Green DM, Hauze DB, Huselton CA, Jetter JW, Kopf GS, Lundquist JT, Magolda RL, Mann CW, Mehlmann JF, Rogers JF, Shanno LK, Adams WR, Tio CO, Wrobel JE. Discovery of 6-({4-[2-(4-tert-butylphenyl)-1H-benzimidazol-4-yl]piperazin-1-yl}methyl)quinoxal ine (WAY-207024): an orally active antagonist of the gonadotropin releasing hormone receptor (GnRH-R). J Med Chem. 2009 Apr 9;52(7):2148-52. doi: 10.1021/jm801572m. PubMed PMID: 19271735.
• PubChem Compound: 69403574
• Last Modified: Nov 11 2021